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Abstract
This technical guide provides a comprehensive overview of the core physical properties of

methylsulfonyl cyanide (CAS No: 24225-08-9). Intended for researchers, scientists, and

professionals in drug development, this document synthesizes available data on the

compound's molecular and bulk properties. It offers a detailed exploration of its structure,

thermal behavior, density, and spectroscopic signature. Furthermore, this guide presents field-

proven, step-by-step experimental protocols for the determination of key physical parameters,

ensuring scientific integrity and reproducibility. The methodologies are designed as self-

validating systems, emphasizing the causality behind experimental choices. All data and claims

are substantiated with in-text citations and a complete reference list.

Introduction
Methylsulfonyl cyanide, also known as methanesulfonyl cyanide, is a bifunctional organic

molecule incorporating both a sulfonyl group and a nitrile moiety.[1][2][3][4][5][6][7][8][9] Its

unique electronic and structural features make it a compound of interest in organic synthesis.

The electron-withdrawing nature of both the methylsulfonyl and cyano groups significantly
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influences the reactivity of the adjacent carbon atom, rendering it a potentially useful building

block in the synthesis of more complex molecules. A thorough understanding of its physical

properties is paramount for its safe handling, storage, and application in synthetic protocols, as

well as for the characterization of reaction products. This guide aims to consolidate the known

physical data for methylsulfonyl cyanide and to provide robust methodologies for its empirical

determination.

Molecular and Physical Properties
The fundamental physical and molecular characteristics of methylsulfonyl cyanide are

summarized in the table below. These values have been compiled from various chemical

databases and literature sources.

Property Value Source(s)

CAS Number 24225-08-9 [1][2][3][4][5][6][7][8][9]

Molecular Formula C₂H₃NO₂S [1][3][4][10][5][6][7][8][9]

Molecular Weight 105.12 g/mol [1][2][3][4][7][8][9]

IUPAC Name Methylsulfonylformonitrile [3][10][5]

Melting Point
77-78 °C (Conflicting data

exists)
[11]

Boiling Point
186.4 °C at 760 mmHg; 68-69

°C at 15 mmHg
[2][5][6][12][13]

Density 1.383 g/cm³ [2][5][6]

Refractive Index (n_D^20) 1.4301 [12][13]

Flash Point 66.6 °C [5][6]

Solubility Data not widely available [6]

Thermal Properties: A Closer Look
There is a notable discrepancy in the reported boiling points of methylsulfonyl cyanide. The

value of 186.4 °C at atmospheric pressure (760 mmHg) is cited in several chemical databases.
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[2][5][6][14] However, a detailed synthetic procedure in Organic Syntheses reports a boiling

point of 68-69 °C at a reduced pressure of 15 mmHg.[12][13] This suggests that the compound

may be susceptible to decomposition at its atmospheric boiling point, and vacuum distillation is

the preferred method for purification.

Similarly, conflicting data exists for the melting point. One supplier reports a melting point of 77-

78 °C, while other sources indicate that this information is not available.[6][11] This discrepancy

highlights the importance of empirical verification of physical properties for any new batch of

the compound.

Spectroscopic Profile
A comprehensive spectroscopic analysis is crucial for the unambiguous identification and purity

assessment of methylsulfonyl cyanide.

Infrared (IR) Spectroscopy: A published synthesis provides key IR absorption peaks for the

liquid film at 2195 cm⁻¹ (strong, C≡N stretch), 1370 cm⁻¹ (strong, asymmetric SO₂ stretch),

and 1170 cm⁻¹ (strong, symmetric SO₂ stretch).[13] PubChem also lists a vapor-phase IR

spectrum, which can be a useful reference.[15]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to be simple due to the single methyl

group. The reported ¹H NMR spectrum in CDCl₃ shows a singlet at δ 3.43 ppm,

corresponding to the three equivalent protons of the methyl group.[13]

¹³C NMR: While an experimental spectrum for methylsulfonyl cyanide is not readily

available in the searched literature, predictions can be made based on typical chemical

shifts. One would expect two signals: one for the methyl carbon (CH₃) in the range of 30-

40 ppm and another for the nitrile carbon (C≡N) in the range of 110-120 ppm.[16][17] The

significant downfield shift of the methyl carbon is due to the strong deshielding effect of the

adjacent sulfonyl group.

Mass Spectrometry (MS): The electron ionization mass spectrum would be expected to show

the molecular ion peak (M⁺) at m/z = 105. PubChem indicates the availability of GC-MS data

for this compound.[15]
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Experimental Protocols for Physical Property
Determination
The following section provides detailed, step-by-step methodologies for the determination of

the key physical properties of methylsulfonyl cyanide. These protocols are designed to be self-

validating and emphasize the rationale behind each step.

Melting Point Determination
Rationale: The melting point is a critical indicator of a crystalline solid's purity. A sharp melting

range (typically 0.5-1.0 °C) is characteristic of a pure compound, while impurities tend to

depress and broaden the melting range. This protocol utilizes a standard digital melting point

apparatus.

Apparatus:

Digital melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional)

Procedure:

Sample Preparation: If the methylsulfonyl cyanide sample consists of large crystals, gently

crush it to a fine powder using a mortar and pestle. This ensures uniform packing and heat

transfer.

Capillary Loading: Invert a capillary tube and press the open end into the powdered sample.

A small amount of the compound will be forced into the tube.

Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to

pack the sample tightly into the bottom. The packed sample should be 2-3 mm in height.
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Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Rapid Initial Measurement: Heat the block rapidly (approximately 10-15 °C per minute) to

obtain an approximate melting point. This provides a target range for a more accurate

measurement.

Accurate Measurement: Allow the apparatus to cool to at least 20 °C below the approximate

melting point. Prepare a new capillary with the sample. Heat the block at a slow rate of 1-2

°C per minute.

Data Recording: Record the temperature at which the first drop of liquid appears (the onset

of melting) and the temperature at which the entire sample has completely liquefied. This

range is the melting point of the sample.

Validation: Repeat the accurate measurement at least once to ensure reproducibility. The

results should be consistent within 1 °C.

Sample Preparation Measurement

Grind Sample Load Capillary Pack Sample Insert into Apparatus Rapid Scan (Approx. MP) Slow Scan (Accurate MP) Record T_start & T_end

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Boiling Point Determination (Micro Method)
Rationale: Given the potential for decomposition at atmospheric pressure, a micro boiling point

determination using a capillary method is recommended. This technique requires only a small

amount of sample and is suitable for determining the boiling point at ambient pressure or under

vacuum. The boiling point is reached when the vapor pressure of the liquid equals the external

pressure.[1][2]

Apparatus:
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Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (Thiele tube with heating oil or a heating block)

Clamp and stand

Procedure:

Sample Preparation: Add 0.5-1 mL of methylsulfonyl cyanide to a small test tube.

Capillary Insertion: Place a capillary tube (sealed end up) into the test tube containing the

liquid.

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire. The

bottom of the test tube should be level with the thermometer bulb.

Heating: Immerse the assembly in a heating bath (e.g., Thiele tube). The heat should be

applied slowly and evenly.

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

capillary tube.

Data Recording: Continue heating until a rapid and continuous stream of bubbles is

observed. Then, remove the heat source. The liquid will begin to cool. The boiling point is the

temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.

Validation: Allow the apparatus to cool and repeat the measurement to ensure the result is

reproducible.
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Apparatus Setup Heating & Observation

Add Sample to Test Tube Insert Capillary (sealed end up) Attach to Thermometer Immerse in Heating Bath Heat Slowly Observe Bubble Stream Remove Heat Record T at Liquid Entry

Click to download full resolution via product page

Caption: Workflow for Micro Boiling Point Determination.

Solubility Determination
Rationale: The solubility of a compound in various solvents provides insight into its polarity and

potential intermolecular interactions. A systematic approach using solvents of varying polarity is

employed.[3][18][19]

Apparatus:

Small test tubes

Graduated pipettes or cylinders

Vortex mixer (optional)

Spatula

Solvents:

Water (polar, protic)

Ethanol (polar, protic)

Acetone (polar, aprotic)

Dichloromethane (nonpolar)

Toluene (nonpolar)
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Hexane (nonpolar)

Procedure:

Sample Preparation: In a series of labeled test tubes, add approximately 10-20 mg of

methylsulfonyl cyanide.

Solvent Addition: To the first test tube, add 1 mL of the chosen solvent.

Mixing: Agitate the mixture vigorously for 30-60 seconds. A vortex mixer can be used for

consistent mixing.

Observation: Observe the mixture against a well-lit background.

Soluble: The solid completely dissolves, forming a clear solution.

Partially Soluble: Some of the solid dissolves, but a noticeable amount remains.

Insoluble: The solid does not appear to dissolve.

Incremental Solvent Addition: If the compound is insoluble, add another 2 mL of the solvent

and mix again. Observe for any changes in solubility.

Data Recording: Record the solubility as soluble, partially soluble, or insoluble for each

solvent.

Systematic Testing: Repeat the procedure for each of the selected solvents.
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Add ~15mg Sample to Test Tube

Add 1mL of Solvent

Agitate Vigorously (30-60s)

Observe Mixture
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Clear Solution

Add 2mL More Solvent
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Caption: Systematic Workflow for Solubility Testing.
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Safety and Handling
Methylsulfonyl cyanide is classified as a combustible liquid and is toxic if swallowed.[3] It may

also cause skin and serious eye irritation, as well as respiratory irritation.[3] Therefore,

appropriate personal protective equipment, including safety goggles, gloves, and a lab coat,

should be worn at all times. All manipulations should be carried out in a well-ventilated fume

hood.

Conclusion
This technical guide has consolidated the available data on the physical properties of

methylsulfonyl cyanide and provided detailed, reliable protocols for their experimental

determination. The discrepancies in the reported melting and boiling points underscore the

necessity for careful empirical verification in a research setting. The spectroscopic data

provides a solid foundation for the identification and characterization of this compound. By

adhering to the outlined experimental procedures and safety precautions, researchers can

confidently and safely work with methylsulfonyl cyanide in their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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